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Compound of Interest

Compound Name: NH4-6

Cat. No.: B1193248 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is paramount to ensuring a safe and

compliant working environment. This guide provides detailed procedural information for the

safe disposal of Ammonium Heptamolybdate, often represented by the formula (NH₄)₆Mo₇O₂₄.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be familiar with the chemical's

properties and associated hazards. Ammonium Heptamolybdate is harmful if swallowed and

may cause irritation to the eyes, skin, and respiratory tract.[1][2] Adherence to proper personal

protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if dust formation is likely or

if working in poorly ventilated areas.[3]
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Work Area: Ensure that eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[1]

In Case of a Spill:

Ventilate the area: Ensure adequate ventilation to disperse any dust.

Contain the spill: Vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[3]

Avoid dust generation: Minimize the creation of airborne dust during cleanup.[3]

Clean the area: After the material has been collected, clean the spill area thoroughly.

Properly dispose of cleanup materials: The collected material and any contaminated cleaning

supplies should be disposed of as hazardous waste.

Quantitative Safety Data
The following table summarizes key quantitative data for Ammonium Heptamolybdate,

providing essential information for risk assessment and safe handling.

Parameter Value Reference

Chemical Formula (NH₄)₆Mo₇O₂₄ · 4H₂O [4]

Molecular Weight 1,235.86 g/mol [4]

Oral LD50 (Rat)

350 mg/kg (for Ammonium

Hydroxide, a related

compound)

[5]

Aquatic Toxicity (Fish) 550 mg/l - 96 h

Aquatic Toxicity (Algae) NOEC - 25 mg/l - 72 h

Note: Data for related ammonium compounds may be included for a broader safety

perspective.
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Step-by-Step Disposal Procedure
The disposal of Ammonium Heptamolybdate must be conducted in accordance with federal,

state, and local regulations.[2] Do not allow the chemical to enter drains or waterways.[6]

Waste Identification and Collection:

Collect waste Ammonium Heptamolybdate and any contaminated materials in a

designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Consult with EHS:

Contact your institution's Environmental Health and Safety (EHS) department to determine

the specific disposal requirements and to schedule a waste pickup.

Waste Disposal Plant:

Dispose of the contents and container at an approved waste disposal plant.[1] This is

typically handled by a licensed hazardous waste management company arranged by your

EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ammonium Heptamolybdate waste.
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Ammonium Heptamolybdate Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Ammonium Heptamolybdate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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